N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[(4-thiophen-3-yloxan-4-yl)methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H17NO2S2/c17-14(12-1-7-19-9-12)16-11-15(3-5-18-6-4-15)13-2-8-20-10-13/h1-2,7-10H,3-6,11H2,(H,16,17)
• InChI Key: GFIWDBVYUYQDMR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CSC=C2)C3=CSC=C3
• Molecular Formula: C15H17NO2S2
• Molecular Weight: 307.4 g/mol
• CAS No.: 2309780-23-0

Description

N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H17NO2S2 and its molecular weight is 307.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactions

Thiophene-based Heterocyclic Compounds

Research has demonstrated various methods for synthesizing thiophene-based heterocyclic compounds, which are integral to pharmaceutical and material sciences. For instance, Mohareb et al. (2004) discussed the synthesis of thiophenylhydrazonoacetates leading to a variety of nitrogen nucleophiles, showcasing the compound's versatility in heterocyclic synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Carbon−Sulfur Bond Formation

Norris and Leeman (2008) explored a palladium-catalyzed reaction for carbon−sulfur bond formation using modified Migita reaction conditions. This work underscores the compound's role in synthesizing intermediates for drug development, including antiasthma drug candidates (Norris & Leeman, 2008).

Biological Applications

Antimicrobial Activities

The synthesis of N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides and their evaluation for antimicrobial activities against various strains was detailed by Sowmya et al. (2018). This study highlights the compound's potential as a basis for developing new antimicrobial agents (Sowmya, Lakshmi Teja, Padmaja, Kamala Prasad, & Padmavathi, 2018).

Synthesis and Characterization for Anti-Tumor Agents

Gomha et al. (2016) synthesized a new series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which were evaluated for their anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. The results indicated promising activities for several compounds, underscoring the potential therapeutic applications of these thiophene-based compounds (Gomha, Edrees, & Altalbawy, 2016).